Cas no 1261233-75-3 ((2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride)

• Product Name: (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• CAS No: 1261233-75-3
• MF: C₁₃H₁₉Cl₃N₂
• MW: 309.662360429764
• CID: 2164445
• Update Time: 2025-05-21

(2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• N-(2,6-Dichlorobenzyl)-1-(piperidin-4-yl)methanamine hydrochloride
• SBB074630
• (2,6-Dichlorobenzyl)piperidin-4-ylmethylamine hydrochloride
• [(2,6-dichlorophenyl)methyl](4-piperidylmethyl)amine, chloride

• Inchi： 1S/C13H18Cl2N2.ClH/c14-12-2-1-3-13(15)11(12)9-17-8-10-4-6-16-7-5-10;/h1-3,10,16-17H,4-9H2;1H
• InChI Key： KKEDSPXILUFKRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 210
• Topological Polar Surface Area: 24.1

Additional information on (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride

(2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine Hydrochloride: A Comprehensive Overview

(2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride, identified by the CAS number 1261233-75-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dichlorobenzyl group with a piperidine ring, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug development, particularly in the modulation of receptor activity and enzyme inhibition.

The molecular structure of (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride comprises a benzene ring substituted with two chlorine atoms at the 2 and 6 positions. This substitution pattern not only enhances the stability of the molecule but also contributes to its pharmacokinetic properties. The piperidine ring, a six-membered cyclic amine, adds flexibility and bioavailability to the compound. The hydrochloride salt form ensures optimal solubility and bioavailability, making it suitable for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic substitution and coupling reactions. These studies have demonstrated that the compound can be synthesized with high purity and yield, making it feasible for large-scale production in pharmaceutical settings.

In terms of pharmacological activity, (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride has shown promising results in preclinical studies. It has been reported to exhibit potent inhibitory effects on certain enzymes, such as kinases and proteases, which are implicated in various diseases. Additionally, the compound has demonstrated selectivity towards specific receptors, suggesting its potential as a therapeutic agent in conditions such as inflammation and neurodegenerative disorders.

The safety profile of this compound has also been evaluated in toxicological studies. Results indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings further support its potential for clinical development.

Looking ahead, ongoing research is exploring the use of (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride in combinatorial therapies and drug delivery systems. Its ability to modulate multiple pathways makes it a candidate for multi-target therapies, which are increasingly sought after in modern medicine.

In conclusion, (2,6-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride (CAS No. 1261233-75-3) is a compound with significant potential in drug discovery and development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool in addressing unmet medical needs.